4-(Ethylthio)-6-methyl-2-(1-methylethyl)-pyrimidine

Specification

• CAS No.: 77738-92-2
• Molecular Formula: C10H16N2S
• Molecular Weight: 196.31 g/mol
• IUPAC Name: 4-ethylsulfanyl-6-methyl-2-propan-2-ylpyrimidine
• Standard InChI: InChI=1S/C10H16N2S/c1-5-13-9-6-8(4)11-10(12-9)7(2)3/h6-7H,5H2,1-4H3
• Standard InChI Key: UNQKKHXKUXOBRH-UHFFFAOYSA-N
• SMILES: CCSC1=NC(=NC(=C1)C)C(C)C
• Canonical SMILES: CCSC1=NC(=NC(=C1)C)C(C)C

Introduction

4-(Ethylthio)-6-methyl-2-(1-methylethyl)-pyrimidine is a synthetic organic compound belonging to the pyrimidine family. Pyrimidines are heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with two nitrogen atoms at positions 1 and 3 of the six-membered ring. This specific compound is characterized by the presence of an ethylthio group at the 4-position, a methyl group at the 6-position, and an isopropyl group at the 2-position of the pyrimidine ring.

Synthesis and Applications

The synthesis of 4-(Ethylthio)-6-methyl-2-(1-methylethyl)-pyrimidine typically involves the reaction of appropriate pyrimidine precursors with ethylthiol and isopropyl groups. This compound is often used as a metabolite or intermediate in chemical research and pharmaceutical development.

Applications in Research

• Metabolite Studies: It serves as a reference standard in metabolite studies, helping researchers understand metabolic pathways and identify metabolites in biological systems.

• Pharmaceutical Development: Its structural features make it a candidate for modification and optimization in drug discovery processes.

Safety and Handling

Handling 4-(Ethylthio)-6-methyl-2-(1-methylethyl)-pyrimidine requires caution due to its potential chemical reactivity and toxicity. It is classified as a controlled product, and additional documentation such as permits or BSL certification may be required for purchase and use. Safety Data Sheets (SDS) are available for this compound, providing detailed information on safe handling practices, personal protective equipment, and emergency procedures.

Availability and Suppliers

This compound is available from several suppliers, including LGC Standards, Chem Service, and SCP Science, often in a pack size of 10 mg. The product is made to order and may have restrictions on freight due to its controlled nature and short shelf life.

Suppliers

• LGC Standards: Offers the compound under product code DRE-C13354950, produced in accordance with ISO/IEC 17025 standards.

• Chem Service: Provides it under part number MET-11621D-10MG.

• SCP Science: Distributes it as part of their analytical reagents and certified reference materials.